molecular formula C14H16N2O2 B8439000 2-(2-Hydroxy-2-p-methoxyphenylethyl)-6-methylpyrazine

2-(2-Hydroxy-2-p-methoxyphenylethyl)-6-methylpyrazine

Cat. No.: B8439000
M. Wt: 244.29 g/mol
InChI Key: STDLYLSHGWXBQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Hydroxy-2-p-methoxyphenylethyl)-6-methylpyrazine is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16N2O2

Molecular Weight

244.29 g/mol

IUPAC Name

1-(4-methoxyphenyl)-2-(6-methylpyrazin-2-yl)ethanol

InChI

InChI=1S/C14H16N2O2/c1-10-8-15-9-12(16-10)7-14(17)11-3-5-13(18-2)6-4-11/h3-6,8-9,14,17H,7H2,1-2H3

InChI Key

STDLYLSHGWXBQA-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=CC(=N1)CC(C2=CC=C(C=C2)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5.05 grams (50 mmole) of diisopropylamine in 40 milliliters of ether was added to 47.1 mole butyllithium in hexane at 0° C. After stirring the resulting solution for 15 minutes, 5.4 grams (50 mmole) of 2,6-dimethylpyrazine in 50 milliliters of ether were added slowly and the reaction mixture was stirred at 0° C. for 30 minutes. A solution of 5.4 grams (40 mmole) of p-methoxybenzaldehyde in 40 milliliters of ether was added, and stirring at 0° C. was continued for an additional 30 minutes. Water was added, the organic phase was separated, washed with water and dried over magnesium sulfate.
Quantity
5.05 g
Type
reactant
Reaction Step One
Quantity
47.1 mol
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
5.4 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
5.4 g
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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